1990-29-0(D-altrose),Alt,G87017

D-altrose Properties

Names and Identifiers

- D-altrose
- D-altropyranose
- beta-D-altropyranose
- alpha-D-altropyranose
- D(+)-Altrose
- (2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexanal
- ALTROSE, D-(RG)
- altrose
- ALTROSE,D
- B-D-Altrose
- D-ALTROSE extrapure for biochemistry
- Alt
- ALTROSE, D-
- D-(+)-ALTROSE
- d-[UL-13C6]altrose
- d-[2,3-13C2]altrose
- D(+)-Altrose,99%
- 5987-68-8
- Q423207
- HY-W145652
- GZCGUPFRVQAUEE-ARQDHWQXSA-N
- SCHEMBL15894565
- D-ALRTOSE
- AKOS027320138
- NS00081857
- UNII-5PLN1O36FF
- EINECS 217-870-4
- 41846-94-0
- NSC-2573
- CS-0226081
- DTXSID10894871
- GEO-00058
- 5PLN1O36FF
- 1990-29-0
- ALTROSE, (+)-
- NSC 2573
- aldehydo-D-altrose
- D-ALTROSE [MI]
- CHEBI:229244
- G87017
- MDL： MFCD00075620
- InChIKey： GZCGUPFRVQAUEE-ARQDHWQXSA-N
- Inchi： InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4-,5+,6-/m1/s1
- SMILES： C(=O)[C@H]([C@@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

Exact Mass: 180.06300
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 180.063388
Heavy Atom Count: 12
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.9
Tautomer Count: 6
Surface Charge: 0
Topological Polar Surface Area: 118

Experimental Properties

LogP: -3.37880
PSA: 118.22000
Merck: 13,319
Refractive Index: 1.5860 (estimate)
Boiling Point: 232.96°C (rough estimate)
Melting Point: 103.5 ºC
Flash Point: 202.2±28.7 °C
Color/Form: White crystals.
Solubility: Soluble in water, almost insoluble in ethanol.
Specific Rotation: D20 +32.6° (c = 7.6)
Density: 1.581

D-altrose Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002CCB-50mg	D-ALTROSE	1990-29-0	99%	50mg	$143.00
A2B Chem LLC	AB08507-250mg	D-Altrose	1990-29-0	99%	250mg	$1931.00	2024-04-20
Aaron	AR002CKN-50mg	D-Altrose	1990-29-0	99%	50mg	$155.00	2025-01-21
abcr	AB155808-100 mg	D-Altrose; .	1990-29-0		100 mg	€161.00	2023-07-20
Ambeed	A315695-250mg	(2S,3R,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal	1990-29-0	95+%	250mg	$668.0	2024-08-03
Chemenu	CM100195-1g	D-ALTROSE	1990-29-0	95%	1g	$416
eNovation Chemicals LLC	D962567-0.05g	D-ALTROSE	1990-29-0	99%	0.05g	$290	2022-09-08
Omicron Biochemicals	ALT-003-0.25g	D-altrose	1990-29-0		0.25g	$290	2025-02-19
TRC	A575700-10mg	D-Altrose	1990-29-0		10mg	$ 138.00	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D800987-50mg	D-Altrose	1990-29-0	99%	50mg	￥1,097.00	2022-09-29

D-altrose Suppliers

Shanghai HuicH Biotech Co., Ltd

Audited Supplier

(CAS:1990-29-0)

MR./MRS.:WEN JUN

Phone:18018625233

Email:wen.jun@e-biochem.com

SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:1990-29-0)

MR./MRS.:SHANG JING LI 1 3 3 9 1 0 1 6 0 9 6

Phone:13391016096

Email:info@zzsrm.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1990-29-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Anpel

Audited Supplier

(CAS:1990-29-0)

MR./MRS.:AN PU SHI YAN

Phone:18502138905

Email:shanpel@anpel.com.cn

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1990-29-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

D-altrose Related Literature

1. Chemoenzymatic synthesis of carbasugars from iodobenzene

Derek R. Boyd,Narain D. Sharma,Nuria M. Llamas,John F. Malone,Colin R. O'Dowd,Christopher. C. R. Allen Org. Biomol. Chem. 2005 3 1953
2. A comprehensive review of glycosylated bacterial natural products

Sherif I. Elshahawi,Khaled A. Shaaban,Madan K. Kharel,Jon S. Thorson Chem. Soc. Rev. 2015 44 7591
3. Inter- and intramolecular reactions of 1-deoxy-1-thio-1,6-anhydrosugars with α-diazoesters: synthesis of the tagetitoxin core by photochemical ylide rearrangement

Anne J. Price Mortimer,Julien R. H. Plet,Oluwafunsho A. Obasanjo,Nikolas Kaltsoyannis,Michael J. Porter Org. Biomol. Chem. 2012 10 8616
4. 87. O-toluene-p-sulphonyl derivatives of 1 : 6-anhydro-β-D-altrose and their behaviour towards alkali.

F. H. Newth J. Chem. Soc. 1956 441
5. 351. The isopropylidene derivatives of D-altrose and 1 : 6-anhydro-β-D-altrose

F. H. Newth,L. F. Wiggins J. Chem. Soc. 1950 1734
6. 87. O-toluene-p-sulphonyl derivatives of 1 : 6-anhydro-β-D-altrose and their behaviour towards alkali.

F. H. Newth J. Chem. Soc. 1956 441
7. 288. Derivatives of 3-acetamido-3-deoxy-D-altrose and their conversion into 2-acetamido-2-deoxy-D-ribose

Bruce Coxon,L. Hough J. Chem. Soc. 1961 1463
8. Synthesis of 5-thio-D-allose and 5-thio-D-altrose

Neil A. Hughes J. Chem. Soc. Chem. Commun. 1979 319
9. Synthesis and properties of 2,3-anhydro-D-mannose and 3,4-anhydro-D-altrose

J. Grant Buchanan,David M. Clode J. Chem. Soc. Perkin Trans. 1 1974 388
10. 267. The anhydromethylhexoside formed by the alkaline hydrolysis of 2-p-toluenesulphonyl triacetyl β-methylglucoside. Characterisation of 2 : 4 : 6-trimethyl glucose

W. H. G. Lake,S. Peat J. Chem. Soc. 1938 1417

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses

Cas no 1990-29-0 (D-altrose)

D-altrose Properties

Names and Identifiers

Computed Properties

Experimental Properties

D-altrose Pricemore >>

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D-altrose Related Literature

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